Cas no 70968-99-9 (6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (6E,8Z,11Z,14Z)-)

• Product Name: 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (6E,8Z,11Z,14Z)-
• CAS No: 70968-99-9
• Molecular Formula: C₂₁H₃₄O₃
• Molecular Weight: 334.49286
• CID: 562774
• PubChem ID: 54289442

6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (6E,8Z,11Z,14Z)- Properties

Names and Identifiers

• 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (6E,8Z,11Z,14Z)-
• methyl 5-hydroxyicosa-6,8,11,14-tetraenoate
• (+-)-5-HETE methyl ester
• 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (E,Z,Z,Z)-
• DTXSID70710346
• (+/-)5-HETE methyl ester
• FT-0620485
• 73279-38-6
• 70968-99-9

• InChIKey： RWLSHOXCJVZJMD-IQTJLPEBSA-N
• Inchi： InChI=1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20(22)18-16-19-21(23)24-2/h7-8,10-11,13-15,17,20,22H,3-6,9,12,16,18-19H2,1-2H3/b8-7-,11-10-,14-13-,17-15+
• SMILES： CCCCC/C=C\C/C=C\C/C=C\C=C\C(CCCC(=O)OC)O

Computed Properties

• Exact Mass: 334.25092
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 15
• Monoisotopic Mass: 334.251
• Heavy Atom Count: 24
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Other hydroxyeicosapolyenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Other hydroxyeicosapolyenoic acids